Cas no 888461-34-5 (N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide)

• Product Name: N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• CAS No: 888461-34-5
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 6604844
• PubChem ID: 30484254
• Update Time: 2025-05-20

N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• N-cyclohexyl-2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• Acetamide, N-cyclohexyl-2-[(3-ethyl-4,5-dihydro-4-oxo-3H-pyrimido[5,4-b]indol-2-yl)thio]-
• AKOS002044914
• N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• 888461-34-5
• F1882-1281
• N-cyclohexyl-2-((3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• Inchi： 1S/C20H24N4O2S/c1-2-24-19(26)18-17(14-10-6-7-11-15(14)22-18)23-20(24)27-12-16(25)21-13-8-4-3-5-9-13/h6-7,10-11,13,22H,2-5,8-9,12H2,1H3,(H,21,25)
• InChI Key： PRWDEMVLLAOUDQ-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1N(CC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 14.02±0.20(Predicted)

Additional information on N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide

Introduction to N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide (CAS No. 888461-34-5)

N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 888461-34-5, represents a fusion of heterocyclic chemistry and sulfanyl functional groups, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a cyclohexyl group attached to an acetamide moiety, which is further linked to a pyrimido[5,4-b]indol ring system. The presence of the 3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol moiety introduces a high degree of complexity and potential for biological activity. This structural arrangement not only enhances the compound's solubility and stability but also opens up avenues for its exploration in drug discovery and development.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. The pyrimido[5,4-b]indol scaffold, in particular, has been extensively studied for its role in various pharmacological mechanisms. Compounds incorporating this scaffold have shown promise in inhibiting key enzymes and pathways involved in diseases such as cancer, inflammation, and infectious disorders. The sulfanyl group further contributes to the compound's bioactivity by enhancing its interaction with biological targets.

N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide has been synthesized through a multi-step organic synthesis process that involves the careful selection of reagents and reaction conditions. The synthesis pathway includes key steps such as cyclization, sulfanylation, and acetylation, each of which is critical in establishing the desired molecular framework. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound.

The pharmacological profile of N-cyclohexyl-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol}-2yl)sulfanyl)acetamide is currently under investigation in several preclinical studies. Preliminary findings suggest that this compound exhibits potent inhibitory activity against certain enzymes implicated in disease progression. For instance, studies have indicated that it may interfere with the activity of kinases and other enzymes involved in cell signaling pathways. These findings are particularly intriguing given the growing interest in targeted therapies that modulate enzyme activity.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs of N-cyclohexyl-({3ethyl)-42x04x035x44bindol}-32yl)sulfanyl)acetamide that may enhance its pharmacological properties. This approach allows for the rapid optimization of lead compounds and accelerates the drug discovery process.

The synthesis and characterization of N-cyclohexyl-({33ethyl)-42x04x035x44bindol}-32yl)sulfanyl)acetamide also highlight the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, medicinal chemistry, and computational biology has been instrumental in advancing our understanding of this compound's potential applications. Such collaborative efforts are essential for translating basic research findings into tangible therapeutic solutions.

In conclusion，N-cyclohexyl-({33ethyl)-42x04x035x44bindol}-32yl)sulfanyl)acetamide (CAS No.88846134) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in the development of novel therapeutic agents.